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Compound of Interest

Compound Name: Samarium-145

CAS No.: 15065-02-8

Cat. No.: B1204434

Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview and detailed protocols for

conducting Photon Activation Therapy (PAT) experiments utilizing Samarium-145 (Sm-145).

This document covers the underlying principles, experimental design, and methodologies for

both in vitro and in vivo studies.

Introduction to Photon Activation Therapy with
Samarium-145
Photon Activation Therapy (PAT) is a binary cancer treatment modality that combines a

targeted, high-Z element-containing drug with a specific energy photon source to induce

localized cell killing. In this proposed experimental setup, the thymidine analog 5-iodo-2'-

deoxyuridine (IdUrd), containing stable iodine (¹²⁷I), is administered. Proliferating tumor cells

preferentially incorporate IdUrd into their DNA. Subsequently, a low-energy photon source,

Samarium-145 (Sm-145), is implanted at the tumor site.
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The photons emitted by Sm-145 have an energy spectrum (38-61 keV) that is just above the K-

shell absorption edge of iodine (33.2 keV).[1] This precise energy targeting maximizes the

probability of a photoelectric interaction with the iodine atoms in the tumor DNA. The

photoelectric effect ejects an inner-shell electron, creating a vacancy that is filled by an electron

from a higher shell. The excess energy from this transition is released as a cascade of low-

energy Auger electrons. These Auger electrons deposit a large amount of energy over a very

short range (nanometers), causing highly complex and difficult-to-repair DNA double-strand

breaks, ultimately leading to targeted tumor cell death.[1][2]

Properties and Characteristics of Samarium-145
Samarium-145 is a radionuclide produced by neutron irradiation of enriched Samarium-144

(¹⁴⁴Sm).[1][3][4][5] Its physical properties make it a suitable candidate for brachytherapy and as

a photon source for PAT.

Table 1: Physical Properties of Samarium-145

Property Value Reference

Half-life 340 days [1][3][4][5]

Decay Mode Electron Capture [3][5]

Photon Energies 38-61 keV [1][3][4][5]

Encapsulation
Titanium tubes (e.g., 0.8 mm x

4.5 mm)
[3][4][5]

Dose Rate in Tissue ~0.8 rad/hr·mCi at 1 cm [1]

Experimental Protocols
In Vitro Photon Activation Therapy Protocol
This protocol describes the steps for evaluating the efficacy of Sm-145 based PAT on cancer

cell lines in a laboratory setting.

Materials:
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Cancer cell line (e.g., U-87 MG human glioblastoma, C6 rat glioma)

Cell culture medium and supplements

5-iodo-2'-deoxyuridine (IdUrd)

Encapsulated Samarium-145 source

Cell viability assay kit (e.g., MTT, Calcein-AM)

Multi-well cell culture plates

Protocol:

Cell Seeding: Plate cells in multi-well plates at a predetermined density and allow them to

adhere overnight.

IdUrd Incubation: Replace the culture medium with a medium containing IdUrd at a

concentration range of 1-10 µM. Incubate for a duration equivalent to one to three cell cycles

to ensure sufficient incorporation into the DNA.

Irradiation:

Carefully place the encapsulated Sm-145 source at a fixed distance from the cell

monolayer.

Irradiate the cells for a predetermined time to deliver the desired radiation dose. A dose

rate of approximately 10 rad/hr has been suggested for PAT.

Include control groups: no treatment, IdUrd alone, and Sm-145 irradiation alone.

Post-Irradiation Incubation: Following irradiation, replace the IdUrd-containing medium with

fresh culture medium and incubate for 24-72 hours.

Assessment of Cell Viability: Evaluate cell viability using a standard assay such as the MTT

or Calcein-AM assay according to the manufacturer's instructions.

Table 2: Representative In Vitro IdUrd Incorporation in Various Cancer Cell Lines
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Cell Line
IdUrd
Concentration (µM)

Incubation Time
(Cell Cycles)

Thymidine
Replacement (%)

Human Lung 10 3 22.4

Human Glioma 10 3 32.0

Human Melanoma 10 3 39.1

In Vivo Photon Activation Therapy Protocol (Orthotopic
Glioma Rat Model)
This protocol outlines the procedure for a preclinical evaluation of Sm-145 PAT in a rat model of

glioblastoma.

Materials:

Male Wistar rats (6-8 weeks old)

C6 rat glioma cells

Stereotactic apparatus

5-iodo-2'-deoxyuridine (IdUrd) for infusion

Encapsulated Samarium-145 "seeds"

Anesthetics

Tumor imaging modality (e.g., MRI, bioluminescence imaging)

Protocol:

Tumor Implantation:

Anesthetize the rat and secure it in a stereotactic frame.

Create a burr hole in the skull at a predetermined location.
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Inject C6 glioma cells into the striatum of the brain.

Allow the tumor to grow for a specified period (e.g., 7-10 days), monitoring growth with an

appropriate imaging technique.

IdUrd Administration: Administer IdUrd via continuous intravenous infusion for a period of 7-

14 days to ensure uptake by the proliferating tumor cells.

Sm-145 Source Implantation:

Anesthetize the rat and, using the stereotactic frame, implant the encapsulated Sm-145

seed(s) into the tumor mass.

The activity of the source should be calculated to deliver a specific dose rate to the tumor.

Monitoring and Efficacy Assessment:

Monitor the animals for any signs of toxicity.

Measure tumor volume at regular intervals using imaging.

The primary endpoint is typically tumor growth delay (TGD), defined as the difference in

time for the tumors in the treated group to reach a predetermined volume compared to the

control groups.

Control Groups:

Untreated tumor-bearing rats.

Rats receiving only IdUrd.

Rats receiving only the Sm-145 implant (brachytherapy).

Table 3: Representative In Vivo Tumor Growth Delay Data from Auger Electron Therapy

Studies
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Treatment Group
Median Time to 5x Initial
Tumor Volume (Days)

Tumor Growth Delay
(Days)

Saline Control < 15 -

Non-radiolabeled Drug < 15 -

¹²⁵I-NaI < 15 -

¹²⁵I-Targeted Auger Emitter 60 > 45

Note: This data is representative of Auger electron therapy and illustrates the potential for

significant tumor growth delay.

Visualization of Experimental Workflow and
Signaling Pathways
Experimental Workflow
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In Vitro Protocol In Vivo Protocol (Rat Glioma Model)
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1. Tumor Implantation
(C6 Glioma Cells)

2. IdUrd Administration
(Continuous IV Infusion)

3. Sm-145 Seed Implantation

4. Monitoring & Efficacy Assessment

Tumor Growth Delay (TGD) Analysis

Click to download full resolution via product page

Caption: Experimental workflows for in vitro and in vivo Photon Activation Therapy.

Signaling Pathway of Cell Death in PAT
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Caption: Signaling pathway of PAT-induced tumor cell death.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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